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Introduction
Lead(II) thiosulfate (PbS₂O₃) is an inorganic compound of interest in various chemical and

industrial applications. This guide provides a comprehensive overview of its chemical

properties, safety information, synthesis, and toxicological profile, with a particular focus on the

molecular mechanisms relevant to researchers and drug development professionals. Due to its

lead content, this compound exhibits significant toxicity, and a thorough understanding of its

characteristics is crucial for safe handling and potential application studies.

Chemical Identification and Properties
There is some discrepancy in the literature and databases regarding the primary CAS number

for lead(II) thiosulfate. The most frequently cited and credible CAS numbers are 13478-50-7

and 26265-65-6[1][2]. Another CAS number, 502-87-4, is sometimes associated with lead
thiosulfate, but this appears to be an error as it is also linked to p-quinomethane, a compound

with a different chemical formula (C₇H₆O). For the purposes of this guide, both 13478-50-7 and

26265-65-6 should be considered when searching for information on lead(II) thiosulfate.

Lead(II) thiosulfate is a white crystalline solid that is poorly soluble in water but will dissolve in

the presence of acidic solutions or sodium thiosulfate solutions[3][4]. It is known to decompose

upon heating[3].
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Table 1: Physical and Chemical Properties of Lead(II)
Thiosulfate

Property Value Source(s)

Molecular Formula PbS₂O₃ [5]

Molecular Weight 319.33 g/mol [1]

Appearance White crystalline solid [3][4]

Density 5.18 g/cm³ [3][4]

Melting Point Decomposes [3]

Water Solubility Poorly soluble [3][4]

Solubility
Soluble in acids and sodium

thiosulfate solutions
[3][4]

Safety Data Sheet Information
A complete, official Safety Data Sheet (SDS) for lead(II) thiosulfate is not readily available from

a single source. The following information has been compiled from multiple databases and

chemical suppliers.

Hazard Identification
Lead(II) thiosulfate is a hazardous substance due to its lead content. It is harmful if swallowed

or inhaled and is toxic to aquatic life[1][6].

GHS Hazard Statements:

H302: Harmful if swallowed[1]

H332: Harmful if inhaled[1]

H360: May damage fertility or the unborn child[1]

H373: May cause damage to organs through prolonged or repeated exposure[1]
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H400: Very toxic to aquatic life[1]

Table 2: Toxicological Data for Inorganic Lead
Parameter Value Species Source(s)

OSHA PEL (TWA) 0.05 mg/m³ (as Pb) Human [7]

NIOSH REL (TWA) 0.05 mg/m³ (as Pb) Human [7]

NIOSH IDLH 100 mg/m³ (as Pb) Human [7]

Aquatic Toxicity (TLm)
0.34 ppm (as Pb) / 48-

hour

Sticklebacks and coho

salmon
[6]

First Aid Measures
Inhalation: Move the person to fresh air. Call for medical aid[6].

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water.

Ingestion: If swallowed, and the victim is conscious, have them drink water or milk and

induce vomiting. Seek immediate medical attention[6].

Handling and Storage
Handling: Avoid contact with the solid or dust. Wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a respirator[6].

Storage: Store in a cool, dry place out of direct sunlight[6].

Experimental Protocols
Synthesis of Lead(II) Thiosulfate
A detailed, peer-reviewed experimental protocol for the synthesis of lead(II) thiosulfate is not

widely available. However, the general method involves a precipitation reaction between a

soluble lead salt and a soluble thiosulfate salt[1][2][5].
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General Procedure:

Preparation of Solutions: Prepare aqueous solutions of lead(II) nitrate (Pb(NO₃)₂) and

sodium thiosulfate (Na₂S₂O₃).

Precipitation: Slowly add the sodium thiosulfate solution to the lead(II) nitrate solution with

constant stirring. A white precipitate of lead(II) thiosulfate will form[5]. The reaction is as

follows: Pb(NO₃)₂(aq) + Na₂S₂O₃(aq) → PbS₂O₃(s) + 2NaNO₃(aq)

Isolation and Purification: The precipitate can be isolated by filtration. It should then be

washed with deionized water to remove any soluble impurities[5].

Drying: The purified lead(II) thiosulfate should be dried in a vacuum to prevent

decomposition[5]. It is noted that prolonged boiling of the solution may cause the precipitate

to turn gray[5].
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Caption: Experimental workflow for the synthesis of lead(II) thiosulfate.

Molecular Toxicology and Signaling Pathways
The toxicity of lead(II) thiosulfate is primarily attributed to the lead(II) ion (Pb²⁺). A key

mechanism of lead's toxicity is its ability to interfere with the biological functions of essential

divalent cations, particularly calcium (Ca²⁺).
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Lead ions can mimic calcium ions and bind to various calcium-binding proteins, leading to the

disruption of normal cellular signaling pathways. Two important targets are calmodulin (CaM)

and protein kinase C (PKC)[8].

Calmodulin (CaM): CaM is a crucial calcium sensor protein that regulates numerous cellular

processes. Pb²⁺ can bind to CaM with high affinity, causing a conformational change that can

either activate or inhibit CaM-dependent enzymes and signaling pathways in an uncontrolled

manner[8].

Protein Kinase C (PKC): PKC is a family of enzymes involved in signal transduction

pathways that control cell growth, differentiation, and apoptosis. Lead can directly activate

some isoforms of PKC, disrupting downstream signaling cascades that are normally

regulated by calcium and diacylglycerol.

The interference of lead with calcium signaling can have profound effects, particularly in the

nervous system, where it can alter neurotransmitter release and synaptic plasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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